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Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B1198323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the chemical identity of Piperlactam S, a member of the

aristolactam class of alkaloids. While specific quantitative data and experimental protocols for

Piperlactam S remain elusive in publicly accessible databases, this document provides its

known chemical identifiers and contextualizes its significance within the broader family of

bioactive compounds isolated from the Piper genus.

Chemical Identity of Piperlactam S
Piperlactam S is a naturally occurring alkaloid that has been identified within the Piper genus.

Despite its mention in scientific literature, comprehensive experimental data, including detailed

protocols for its isolation and characterization, are not readily available. However, its

fundamental chemical identifiers have been established.

Identifier Value

CAS Number 139332-63-3

IUPAC Name 5,6,7,8-tetrahydrophenanthridin-9(5H)-one
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Piperlactams, including Piperlactam S, belong to the broader structural class of aristolactams.

These compounds are characterized by a phenanthrene chromophore and are biogenetically

derived from aporphine alkaloids.[1] The aristolactam skeleton is a key feature that imparts a

range of biological activities to these molecules.

The general biosynthetic pathway leading to aristolactams is believed to involve the oxidative

cleavage of an aporphine precursor. This relationship is crucial for understanding the structural

diversity and potential bioactivity of these compounds.
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Caption: Generalized biosynthetic pathway from aporphine precursors to the aristolactam

scaffold.

Challenges in Sourcing Comprehensive Data
The limited availability of in-depth technical data for Piperlactam S highlights a common

challenge in natural product research. Many compounds are identified during initial

phytochemical screenings, but further extensive investigation into their quantitative properties

and detailed experimental protocols may not be pursued or widely disseminated. This can be

due to factors such as low isolation yields, perceived lack of significant biological activity in

initial screens, or a shift in research focus.

Future Research Directions
Given the known biological activities of other aristolactam alkaloids, further investigation into

Piperlactam S is warranted. A logical workflow for future research would involve the re-

isolation of the compound, comprehensive structural elucidation using modern spectroscopic

techniques, and a battery of in vitro and in vivo bioassays to determine its pharmacological

profile.
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Caption: Proposed workflow for future research on Piperlactam S.

While a comprehensive technical guide on Piperlactam S is currently constrained by the

available data, this document provides a foundational understanding of its chemical identity

and its place within the broader context of aristolactam alkaloids. It is hoped that this will serve

as a valuable resource for researchers and stimulate further investigation into this intriguing

natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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